Cas no 845821-92-3 (Methanone,bis[2-(diphenylphosphino)phenyl]-)

• Product Name: Methanone,bis[2-(diphenylphosphino)phenyl]-
• CAS No: 845821-92-3
• MF: C₃₇H₂₈OP₂
• MW: 550.5651512146
• CID: 716358
• PubChem ID: 329761486
• Update Time: 2025-09-19

Methanone,bis[2-(diphenylphosphino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,bis[2-(diphenylphosphino)phenyl]-
• [6,6-Bis(diphenylphosphino)-2,4-cyclohexadien-1-yl](phenyl)methan one
• 2,2′ Bis(Diphenylphosphino)Benzophenone
• DPBP-bidentate phosphine
• Bis[2-(diphenylphosphino)phenyl]methanone
• SCHEMBL1524729
• DPBP-bidentate phosphine, 95%
• 845821-92-3
• Bis(2-diphenylphosphanylphenyl)methanone
• Bis(2-(diphenylphosphanyl)phenyl)methanone

• MDL： MFCD11045384
• Inchi： InChI=1S/C37H28OP2/c38-37(33-25-13-15-27-35(33)39(29-17-5-1-6-18-29)30-19-7-2-8-20-30)34-26-14-16-28-36(34)40(31-21-9-3-10-22-31)32-23-11-4-12-24-32/h1-28H
• InChI Key： RKNMFQXZZRUBQH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3C(=O)C4=CC=CC=C4P(C5=CC=CC=C5)C6=CC=CC=C6

Computed Properties

• Exact Mass: 550.16153951g/mol
• Monoisotopic Mass: 550.16153951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 152-156 °C

Methanone,bis[2-(diphenylphosphino)phenyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives